Cas no 334998-36-6 (CUR61414)

• Product Name: CUR61414
• CAS No: 334998-36-6
• MF: C₃₁H₄₂N₄O₅
• MW: 550.688988208771
• CID: 301899
• PubChem ID: 329825386
• Update Time: 2025-04-19

CUR61414 Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[(3S,5S)-1-(1,3-benzodioxol-5-ylmethyl)-5-(1-piperazinylcarbonyl)-3-pyrrolidinyl]-N-[(3-methoxyphenyl)methyl]-3,3-dimethyl-
• CUR 61414
• Butanamide,N-[(3S,5S)-1-(1,3-benzodioxol-5-ylmethyl)-5-(1-piperazinylcarbonyl)-3-pyrrolidinyl]...
• Butanamide,N-[(3S,5S)-1-(1,3-benzodioxol-5-ylmethyl)-5-(1-piperazinylcarbonyl)-3-pyrrolidinyl]-N-[(3-methoxyphenyl)methyl]-3,
• N-[(3S,5S)-1-(1,3-benzodioxol-5-ylmethyl)-5-(piperazine-1-carbonyl)pyrrolidin-3-yl]-N-[(3-methoxyphenyl)methyl]-3,3-dimethylbutanamide
• Butanamide,N-[(3S,5S)-1-(1,3-benzodioxol-5-ylmethyl)-5-(1-piperazinylcarbonyl)-3-pyrrolidinyl]-N-[(3-methoxyphenyl)methyl]-3,3-dimethyl
• N-((3S,5S)-1-(benzo[d][1,3]dioxol-5-ylmethyl)-5-(piperazine-1-carbonyl)pyrrolidin-3-yl)-N-(3-methoxybenzyl)-3,3-dimethylbutanamide
• N-[(3S,5S)-1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-((PIPERAZIN-1-YL)CARBONYL)-3-PYRROLIDINYL]-N-[(3-METHOXYPHENYL)METHYL]-3,3-DIMETHYLBUTANAMIDE
• N-[(3S,5S)-1-(1,3-Benzodioxol-5-ylmethyl)-5-(1-piperazinylcarbonyl)-3-pyrrolidinyl]-N-[(3-methoxyphenyl)methyl]-3,3-dimethyl-benzamide
• CUR61414
• CS-0064795
• G-024586
• 809U4O7OQO
• AKOS030242346
• G-024856
• UNII-809U4O7OQO
• CHEMBL480889
• N-((3S,5S)-1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-(1-PIPERAZINYLCARBONYL)-3-PYRROLIDINYL)-N-((3-METHOXYPHENYL)METHYL)-3,3-DIMETHYLBUTANAMIDE
• CUR-61414
• N-((3S,5S)-1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-(PIPERAZINE-1-CARBONYL)PYRROLIDIN-3-YL)-N-((3-METHOXYPHENYL)METHYL)-3,3-DIMETHYL-BUTANAMIDE
• SCHEMBL8256419
• MS-30081
• BUTANAMIDE, N-((3S,5S)-1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-(1-PIPERAZINYLCARBONYL)-3-PYRROLIDINYL)-N-((3-METHOXYPHENYL)METHYL)-3,3-DIMETHYL-
• G-856
• HY-113965
• DTXSID00439139
• 334998-36-6
• BDBM50249519
• BRD-K69624312-001-01-1
• DA-72427
• Smoothened Antagonist CUR-61414
• GLXC-15972
• G14092

• MDL： MFCD20275055
• Inchi： 1S/C31H42N4O5/c1-31(2,3)17-29(36)35(19-22-6-5-7-25(14-22)38-4)24-16-26(30(37)33-12-10-32-11-13-33)34(20-24)18-23-8-9-27-28(15-23)40-21-39-27/h5-9,14-15,24,26,32H,10-13,16-21H2,1-4H3/t24-,26-/m0/s1
• InChI Key： WPHXYKUPFJRJDK-AHWVRZQESA-N
• SMILES： O=C([C@@H]1C[C@@H](CN1CC1=CC=C2C(=C1)OCO2)N(C(CC(C)(C)C)=O)CC1C=CC=C(C=1)OC)N1CCNCC1

Computed Properties

• Exact Mass: 550.31600
• Monoisotopic Mass: 550.31552045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.25
• Melting Point: 35-40°C
• Boiling Point: 703.51°C at 760 mmHg
• Flash Point: 379.269°C
• Refractive Index: 1.616
• Solubility: DMSO: soluble2mg/mL (clear solution, warmed)
• PSA: 83.58000
• LogP: 3.46820

CUR61414 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives